(4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione

• IUPAC Name: (4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H13FN4O5S/c1-10-22-23-20(31-10)24-16(11-4-8-14(9-5-11)25(29)30)15(18(27)19(24)28)17(26)12-2-6-13(21)7-3-12/h2-9,16,26H,1H3/b17-15+
• InChI Key: IZWWZGYBCUGTFO-BMRADRMJSA-N
• Canonical SMILES: CC1=NN=C(S1)N2C(C(=C(C3=CC=C(C=C3)F)O)C(=O)C2=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=NN=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C2=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H13FN4O5S
• Molecular Weight: 440.4 g/mol
• CAS No.: 371119-70-9

Description

The compound (4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione belongs to the pyrrolidine-2,3-dione family, characterized by a bicyclic lactam structure. Key structural features include:

• 4-Fluorophenyl(hydroxy)methylidene substituent: A conjugated enol system with a fluorine atom, enhancing electron-withdrawing effects and influencing solubility .
• 4-Nitrophenyl group: A strong electron-withdrawing moiety that may enhance reactivity in electrophilic substitutions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione typically involves multi-step organic reactions. The process begins with the preparation of the core pyrrolidine-2,3-dione structure, followed by the introduction of the fluorophenyl, thiadiazolyl, and nitrophenyl groups through various substitution reactions. Common reagents used in these reactions include halogenated precursors, organometallic reagents, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of high-throughput reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert nitro groups to amines.

Substitution: Halogenated groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation, typically involving controlled temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

(4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4E)-4-[(4-fluorophenyl)(hydroxy)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Structural Similarities and Differences

The following table summarizes key structural analogs and their deviations from the target compound:

Compound Name	Core Structure	Substituent Variations	Key Implications
Target Compound	Pyrrolidine-2,3-dione	4-Fluorophenyl(hydroxy)methylidene, 5-methyl-1,3,4-thiadiazol-2-yl, 4-nitrophenyl	Enhanced electron-withdrawing effects; potential for diverse bioactivity .
4-[1-(4-Methoxybenzyl)amino]ethylene-5-phenyl-1-(3-nitrophenyl)pyrrolidine-2,3-dione	Pyrrolidine-2,3-dione	4-Methoxybenzylamino, 3-nitrophenyl, phenyl	Reduced electronegativity due to methoxy group; altered solubility .
Ethyl (5Z)-5-[(2,4-dichlorophenyl)methylidene]-2-[(4-fluorophenyl)amino]-4-oxidanylidene-thiophene-3-carboxylate	Thiophene-3-carboxylate	Dichlorophenyl, fluorophenylamino	Increased lipophilicity; potential for membrane penetration .
5-(Z)-[(4-Methoxyphenyl)methylene]-2-[(4-methoxyphenyl)methylenehydrazono]-3-(4-hydroxyphenyl)-4-thiazolidinone	Thiazolidinone	Methoxyphenyl, hydrazono group	Weaker electron-withdrawing effects; possible antioxidant activity .

Physicochemical and Bioactive Properties

• Solubility : The hydroxy group in the target compound may improve aqueous solubility relative to purely aromatic analogs (e.g., dichlorophenyl derivatives in ).
• Bioactivity : While direct data are lacking, structurally related pyrrolidine-2,3-diones exhibit cytotoxicity and enzyme inhibition . Thiadiazole-containing compounds often show antimicrobial activity, suggesting a plausible bioactivity profile for the target .